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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetonitrile

Cat. No.: B1362056

An In-depth Technical Guide to the Material Safety of 2-Chloro-4-fluorophenylacetonitrile

This document provides a comprehensive overview of the material safety data for 2-Chloro-4-
fluorophenylacetonitrile, tailored for researchers, scientists, and professionals in drug
development. It consolidates critical safety information, physical and chemical properties, and
handling protocols to ensure safe laboratory practices.

Chemical Identification

2-Chloro-4-fluorophenylacetonitrile is an organic compound used as an intermediate in
various organic synthesis processes, including the development of pharmaceuticals and
pesticides.[1] Accurate identification is crucial for safety and regulatory compliance.
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Identifier

Value

CAS Number

75279-56-0[2][3][4][5]

Molecular Formula

C8H5CIFN[2][4][5][6]

Molecular Weight 169.58 g/mol [2][4][6]

IUPAC Name 2-(2-chloro-4-fluorophenyl)acetonitrile[4][5]
2-chloro-4-fluorobenzyl cyanide, (2-Chloro-4-

Synonyms o
fluorophenyl)acetonitrile[2][4]

InChl Key GSMCLMKFBYLWRP-UHFFFAOYSA-N[4][5]

UN Number 3276[2], 3439[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling, storage, and use in experimental settings.

Property Value
White to cream or yellow-like crystals/powder[2]
Appearance
[5]
Melting Point 67-69 °C[2][4]
Boiling Point 253.2 £ 25.0 °C (Predicted)[2]
Flash Point 112.3 °C[2] / 108 °C[7]
Density 1.3099 (estimate)[2]

Vapor Pressure

0.0112 mmHg at 25°C[2]

Solubility

Insoluble in water[7], soluble in organic solvents

like ethanol and acetone.[1]

Refractive Index

1.528[2]
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Hazard Identification and Classification

This chemical is classified as hazardous and toxic.[2][3] Exposure can lead to serious health
effects. The following table summarizes its hazard classifications.

Hazard Class Category

Acute Oral Toxicity Category 4[7]
Acute Dermal Toxicity Category 4[7]
Acute Inhalation Toxicity Category 4[7]
Skin Corrosion/Irritation Category 2[7]
Serious Eye Damage/Eye Irritation Category 2[7]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[7][8]

Hazard Statements:

e H300: Fatal if swallowed.[3]

e H311: Toxic in contact with skin.[3]

o H331: Toxic if inhaled.[3]

e H315: Causes skin irritation.[3][7]

e H319: Causes serious eye irritation.[3][7]

o R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.[1][2]
o R36/37/38: Irritating to eyes, respiratory system and skin.[1][2]

The diagram below illustrates the general hazard identification and initial response workflow.
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Hazard Identification

2-Chloro-4-fluorophenylacetonitrile

Fatal if Swallowed Toxic if Inhaled
First Aid Response

A/ A/ A A/ A/
Call POISON CENTER / doctor immediately. Wash with plenty of soap and water. Remove victim to fresh air. Rinse cautiously with water for several minutes.
Rinse mouth. Take off contaminated clothing. Keep at rest. Remove contact lenses.

Eye Irritation

Click to download full resolution via product page

Hazard ldentification and First Aid Response Workflow.

Experimental and Safety Protocols

While specific toxicological experimental protocols are not detailed in the provided
documentation, established procedures for handling, first aid, and accidental release are critical
for laboratory safety.

First-Aid Measures Protocol

o General Advice: If you feel unwell, seek medical advice and show the safety data sheet to
the doctor in attendance.

 Ingestion: If swallowed, call a poison control center or doctor immediately.[7][8] Rinse mouth
with water.[8]

 Inhalation: If inhaled, move the person into fresh air.[7][8] If breathing is difficult, give oxygen.
If not breathing, give artificial respiration and seek immediate medical attention.

o Skin Contact: In case of skin contact, wash off immediately with plenty of soap and water for
at least 15 minutes.[7][8] Remove contaminated clothing and shoes.[7]

o Eye Contact: In case of eye contact, rinse cautiously and thoroughly with plenty of water for
at least 15 minutes and consult a physician.[7][8] Remove contact lenses if present and easy
to do.[8]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition.[7] These can include carbon monoxide, carbon dioxide, nitrogen oxides
(NOx), and gaseous hydrogen fluoride (HF).[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures Protocol

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing vapors, mist, or gas and prevent contact with skin and eyes.[9][10] Use
personal protective equipment.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[11]

e Containment and Cleanup:
o Soak up with inert absorbent material such as sand, silica gel, or universal binder.[7][9]
o Collect the material into suitable, closed containers for disposal.[7][9]
o After cleanup, wash the area and decontaminate all protective equipment.[10]

Handling and Storage

Proper handling and storage are essential to minimize exposure risk.

Handling

e Use only in a well-ventilated area or under a chemical fume hood.[9]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][7]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC0137_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4975_msds.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/271004?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC0137_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC0137_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4975_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0137_msds.pdf
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Avoid contact with skin, eyes, and clothing.[7][8] Do not breathe dust or vapors.[7][8]

e Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the work area.[7][9]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[71[8]
» Store in the original container and check regularly for leaks.[9]

The following diagram outlines the recommended workflow for safe handling and storage.
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Safe Handling Protocol

Receive Chemical

;

Use in Well-Ventilated Area
(Fume Hood)

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Avoid Contact and Inhalation

:

Wash Hands After Handling

Secure Storage Protocol

Keep in Tightly Closed
Original Container

Store in Cool, Dry,

Well-Ventilated Area

Store Away from
Incompatible Materials

End of Lifecycle

Disgosal
Dispose of Contents/Container to
Approved Waste Disposal Plant

Click to download full resolution via product page

Recommended Workflow for Chemical Handling and Storage.

Exposure Controls and Personal Protection
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Engineering controls and personal protective equipment are necessary to protect laboratory
personnel.

» Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers should be close to the workstation.[7][8]

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][8]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7][3]

Transport Information
e UN Number: 3276 or 3439[2][4][9]

o Proper Shipping Name: NITRILES, LIQUID, TOXIC, N.O.S. or TOXIC SOLID, ORGANIC,
N.O.S.[9]

e Hazard Class: 6.1[2][9]

» Packing Group: 111[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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